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Compound of Interest

Compound Name: 1-Propynylmagnesium bromide

Cat. No.: B095795 Get Quote

CAS Number: 16466-97-0

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-propynylmagnesium bromide,

a crucial Grignard reagent in organic synthesis. This document details its chemical and

physical properties, provides established experimental protocols for its preparation and use,

and outlines essential safety and handling procedures. The information is presented to support

its application in research, particularly in the development of novel therapeutic agents and

functional materials.

Chemical and Physical Properties
1-Propynylmagnesium bromide (CH₃C≡CMgBr) is an organomagnesium compound that

serves as a potent nucleophile and a strong base.[1] It is typically used as a solution in an

ethereal solvent, most commonly tetrahydrofuran (THF). Due to its high reactivity, it is sensitive

to moisture and air.[2][3]

Table 1: Physical and Chemical Properties of 1-Propynylmagnesium Bromide
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Property Value Reference(s)

Molecular Formula C₃H₃BrMg [4][5][6][7][8]

Molecular Weight 143.26 g/mol [5][6][9]

Appearance

Commercially available as a

clear colorless to yellow to

brown solution. May develop

turbidity or precipitate.

[8]

Boiling Point
65-67 °C (as a 0.5 M solution

in THF)
[5][7]

Density
0.941 g/mL at 25 °C (as a 0.5

M solution in THF)
[5][10]

Solubility
Soluble in ether solvents.

Reacts violently with water.
[4][11]

Flash Point
-1 °C (as a 0.5 M solution in

THF)
[5][12]

Stability

Moisture sensitive, air

sensitive, and pyrophoric. May

form explosive peroxides upon

storage. Dry residue is

explosive.

[2][4]

Synthesis and Reaction Mechanisms
1-Propynylmagnesium bromide is a valuable reagent for introducing the prop-1-yn-1-yl group

into a molecule. Its synthesis and subsequent reactions are fundamental operations in

synthetic organic chemistry.

Synthesis of 1-Propynylmagnesium Bromide
The synthesis of 1-propynylmagnesium bromide is achieved through the reaction of propyne

with a suitable Grignard reagent, such as ethylmagnesium bromide, or via the isomerization of

its less stable isomer, propargylmagnesium bromide. The direct reaction of 1-bromopropyne
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with magnesium is also a viable route, analogous to the general formation of Grignard

reagents.

Reaction Scheme:

CH₃C≡CBr +

Mg →

CH₃C≡CMgBr

anhydrous ether

anhydrous ether

Click to download full resolution via product page

Caption: Synthesis of 1-Propynylmagnesium Bromide.

General Reaction with Carbonyl Compounds
As a typical Grignard reagent, 1-propynylmagnesium bromide readily reacts with

electrophilic centers, most notably the carbonyl carbon of aldehydes, ketones, and esters. This

reaction is a cornerstone for the formation of carbon-carbon bonds and the synthesis of

propargyl alcohols.

The reaction proceeds via a nucleophilic attack of the carbanionic carbon of the Grignard

reagent on the carbonyl carbon, forming a tetrahedral alkoxide intermediate. Subsequent acidic

workup protonates the alkoxide to yield the corresponding alcohol.
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CH₃C≡CMgBr

Tetrahedral Alkoxide
Intermediate

Nucleophilic Attack

R-C(=O)-R'

Acidic Workup
(e.g., H₃O⁺) Propargyl AlcoholProtonation

Click to download full resolution via product page

Caption: General reaction mechanism with a carbonyl compound.

Experimental Protocols
The following protocols are representative procedures for the synthesis and application of 1-
propynylmagnesium bromide. All manipulations should be performed under an inert

atmosphere (e.g., nitrogen or argon) using anhydrous solvents and oven-dried glassware to

prevent quenching of the Grignard reagent.

Protocol for the Synthesis of 1-Propynylmagnesium
Bromide
This protocol describes the preparation of 1-propynylmagnesium bromide from 1-

bromopropyne and magnesium turnings.

Table 2: Materials and Reagents for Synthesis
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Material/Reagent Quantity Moles Notes

Magnesium Turnings 2.43 g 0.10 mol
Activate with a crystal

of iodine if necessary.

1-Bromopropyne 11.9 g 0.10 mol
Handle with care,

lachrymator.

Anhydrous Diethyl

Ether
100 mL -

Ensure solvent is

peroxide-free.

Iodine 1 crystal - Optional, for initiation.

Procedure:

Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a magnetic stirrer. Flame-dry the apparatus under a

stream of inert gas and allow it to cool to room temperature.

Magnesium Activation: Place the magnesium turnings and a crystal of iodine in the flask.

Initiation: Add a small portion (approx. 10 mL) of a solution of 1-bromopropyne in 50 mL of

anhydrous diethyl ether to the magnesium turnings. If the reaction does not start

spontaneously (indicated by the disappearance of the iodine color and gentle reflux), gently

warm the flask.

Addition: Once the reaction has initiated, add the remaining 1-bromopropyne solution

dropwise from the dropping funnel at a rate that maintains a gentle reflux.

Completion: After the addition is complete, reflux the mixture for an additional 30 minutes to

ensure all the magnesium has reacted. The resulting grey-to-brown solution is the 1-
propynylmagnesium bromide reagent.

Protocol for the Reaction with a Ketone (e.g., Acetone)
This protocol details the reaction of the prepared 1-propynylmagnesium bromide solution

with acetone to form 2-methylbut-3-yn-2-ol.

Table 3: Materials and Reagents for Reaction
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Material/Reagent Quantity Moles Notes

1-Propynylmagnesium

Bromide Solution
~0.10 mol 0.10 mol

From the previous

synthesis.

Acetone 5.81 g (7.35 mL) 0.10 mol Anhydrous.

Anhydrous Diethyl

Ether
50 mL - For dilution.

Saturated NH₄Cl

Solution
100 mL - For quenching.

1 M HCl As needed - For workup.

Procedure:

Reaction Setup: Cool the prepared 1-propynylmagnesium bromide solution to 0 °C in an

ice bath.

Addition of Ketone: Add a solution of acetone in 20 mL of anhydrous diethyl ether dropwise

to the stirred Grignard reagent solution. Maintain the temperature at 0 °C during the addition.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 1 hour.

Quenching: Cool the reaction mixture back to 0 °C and slowly add saturated aqueous

ammonium chloride solution to quench the reaction.

Workup: Transfer the mixture to a separatory funnel. If a precipitate is present, add 1 M HCl

to dissolve it. Separate the organic layer, and extract the aqueous layer with diethyl ether (2

x 50 mL).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure to obtain the crude product. The product

can be further purified by distillation or chromatography.

Safety and Handling
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1-Propynylmagnesium bromide is a highly reactive and hazardous substance that requires

careful handling.

Flammability: The reagent and its solutions in ethereal solvents are highly flammable. Keep

away from ignition sources.[1]

Reactivity with Water: It reacts violently with water and other protic solvents, releasing

flammable gases. All operations must be conducted under anhydrous conditions.[1][2]

Corrosivity: Causes severe skin burns and eye damage.

Health Hazards: May cause respiratory irritation. Limited evidence of a carcinogenic effect.[1]

[4]

Storage: Store in a cool, dry, well-ventilated area under an inert atmosphere. It is light and air

sensitive. The dry residue can be explosive.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a flame-retardant lab coat. All manipulations should be

carried out in a fume hood.[4]

Applications in Drug Development and Research
1-Propynylmagnesium bromide is a key building block in the synthesis of complex organic

molecules. Its ability to introduce a propynyl group is particularly valuable in the construction of

natural products and active pharmaceutical ingredients (APIs). The alkyne functionality can be

further elaborated through various chemical transformations, such as click chemistry, reduction,

or coupling reactions, making it a versatile intermediate in drug discovery and development.

For instance, it has been used in the synthesis of hydroxy enynes, which are precursors to

tetrahydronaphthalenes, and in the conversion of carbon dioxide to amides.[6]
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Key Applications

1-Propynylmagnesium
Bromide

Natural Product Synthesis Active Pharmaceutical
Ingredient (API) Synthesis Functional Materials Click Chemistry Precursors
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Caption: Key application areas of 1-Propynylmagnesium Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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